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Compound of Interest

1-(Bromomethyl)-3-(2-
Compound Name:
chloroethyl)-5-methylbenzene

CAS No.: 652977-97-4

Cat. No.: B12534442

Get Quote

The Central Role of Synthesis in Drug Discovery

Synthetic chemistry is the engine of drug discovery.[1][3] It provides the physical substance for
biological testing, enables the systematic optimization of lead compounds, and ultimately,
allows for the large-scale production of a new medicine.[4] The evolution from traditional
methods to modern catalytic and bio-inspired processes has dramatically accelerated the pace
of innovation, allowing chemists to build complex molecular architectures with unprecedented
precision and efficiency.[2][5] This journey from a biological hypothesis to a tangible therapeutic
agent is fundamentally a challenge of chemical synthesis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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Contact our Ph.D. Support Team for a compatibility check
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